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An In-Depth Technical Guide to Quinoline-4,8-diol (CAS: 14959-84-3): Properties, Synthesis,
and Therapeutic Potential

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a
multitude of natural alkaloids and synthetic compounds with profound pharmacological
activities.[1][2] From the historic antimalarial quinine to modern anticancer and antibacterial
agents, the fusion of a benzene and a pyridine ring creates a privileged structure ripe for
chemical modification and biological interaction.[1][3] Within this critical class of compounds
lies Quinoline-4,8-diol, a dihydroxyquinoline that is also a known human and mouse
metabolite.[4]

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals. It moves beyond a simple data sheet to provide an in-depth
analysis of Quinoline-4,8-diol, covering its core molecular profile, synthetic pathways,
analytical characterization, and its broader context within the landscape of therapeutic
development. As a Senior Application Scientist, the objective is not just to present data, but to
explain the causality behind it, offering field-proven insights to empower your research and
development endeavors.
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PART 1: Core Molecular Profile

A foundational understanding of a molecule's identity and physicochemical properties is the
bedrock of all subsequent research. This section details the fundamental characteristics of
Quinoline-4,8-diol.

Chemical Identity and Tautomerism

Quinoline-4,8-diol is most accurately identified by its Chemical Abstracts Service (CAS)
number.

e CAS Number: 14959-84-3[4][5][6][7]
e Molecular Formula: CoH7NO2[4][5][6]
e Synonyms: 4,8-Dihydroxyquinoline[4]

An essential structural feature of this molecule is its existence in tautomeric forms. While
named as a "diol," it predominantly exists as the keto-enol tautomer, 8-hydroxy-1H-quinolin-4-
one.[4][8] This equilibrium is critical as the quinolone form influences the molecule's hydrogen
bonding capabilities, planarity, and interaction with biological targets. For the remainder of this
guide, we will refer to it by its common name, Quinoline-4,8-diol, while acknowledging the
prevalence of the 8-hydroxy-1H-quinolin-4-one tautomer.

Quinoline-4,8-diol (Enol Form) |
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Caption: Keto-enol tautomerism of the title compound.

Physicochemical Properties

The physical properties of a compound dictate its behavior in both chemical reactions and
biological systems, influencing solubility, absorption, and distribution. The data below is
compiled from various chemical databases.

Property Value Source
Molecular Weight 161.16 g/mol [4]
Monoisotopic Mass 161.04768 Da [8]
Melting Point 321°C [7]
Boiling Point (Predicted) 322.2 °C at 760 mmHg [7]

logP (Predicted) 1.2-1.65 [71[8]
Hydrogen Bond Donors 2 [7]
Hydrogen Bond Acceptors 3 [7]
Complexity 225 [7]

PART 2: Synthesis and Characterization

The availability of a pure compound is a prerequisite for any meaningful study. This section
details a known synthetic route and outlines the expected analytical characterization.

Synthetic Pathway: Decarboxylation of Xanthurenic Acid

Quinoline-4,8-diol can be synthesized from a biological precursor, xanthurenic acid (4,8-
dihydroxyquinoline-2-carboxylic acid). The reaction is a thermal decarboxylation performed in a
high-boiling point solvent, such as diphenyl ether, which facilitates the necessary high
temperature for the reaction to proceed.[7]

The choice of diphenyl ether as a solvent is critical; its high boiling point (259 °C) allows the
reaction to be conducted at the required 250 °C, ensuring efficient loss of CO2z from the
precursor.[7] This method is direct and leverages a commercially available starting material.
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Caption: Synthesis of Quinoline-4,8-diol from Xanthurenic Acid.

Experimental Protocol: Synthesis via Decarboxylation

This protocol is a self-validating system designed for reproducibility. Each step includes the
rationale behind the procedure.

Objective: To synthesize Quinoline-4,8-diol by thermal decarboxylation of xanthurenic acid.

Materials:

Xanthurenic acid (CAS: 59-00-7)
¢ Diphenyl ether (CAS: 101-84-8)
e Hexane

e Methanol

e Three-neck round-bottom flask, condenser, thermometer, nitrogen inlet, magnetic stirrer, and
heating mantle.

Procedure:
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o System Setup: Assemble the three-neck flask with a condenser, thermometer, and nitrogen
inlet. The system is flushed with nitrogen to create an inert atmosphere.

o Rationale: An inert atmosphere prevents oxidation of the phenolic hydroxyl groups at high
temperatures, which would otherwise lead to colored impurities and reduced yield.

e Reaction Mixture: To the flask, add xanthurenic acid (1.0 eq) and diphenyl ether (10-15 mL
per gram of starting material). Begin stirring to create a slurry.

o Rationale: Using a sufficient volume of solvent ensures efficient heat transfer and prevents
charring of the solid starting material.

o Thermal Decarboxylation: Heat the mixture to 250 °C under a gentle flow of nitrogen.
Maintain this temperature for 2.5 hours. Effervescence (release of CO2) should be observed
as the reaction proceeds.

o Rationale: The high temperature provides the activation energy needed to break the C-C
bond, releasing carbon dioxide. The reaction is monitored until gas evolution ceases,
indicating completion.

« |solation: After cooling to room temperature, the reaction mixture will likely contain
precipitated product. Add an excess of hexane (approx. 10 volumes) to the mixture and stir.

o Rationale: Quinoline-4,8-diol is insoluble in nonpolar hexane, while the diphenyl ether
solvent is soluble. This causes the product to fully precipitate, allowing for its separation
from the reaction solvent.

 Purification: Collect the crude solid by vacuum filtration and wash thoroughly with hexane to
remove residual diphenyl ether. The crude product can be further purified by recrystallization
from a suitable solvent such as methanol or an ethanol/water mixture.

o Rationale: Recrystallization is a standard technique for purifying solid organic compounds.
The choice of solvent is critical; the compound should be soluble at high temperatures and
insoluble at low temperatures to ensure high recovery of pure crystals.

o Characterization: Dry the purified solid under vacuum and characterize using *H NMR, 13C
NMR, Mass Spectrometry, and IR spectroscopy to confirm its identity and purity.
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Spectroscopic Analysis

Confirming the structure of the synthesized product is paramount. While publicly available
experimental spectra are scarce, a senior scientist can predict the key features to look for.

Mass Spectrometry: High-resolution mass spectrometry should confirm the molecular formula.
Predicted collision cross-section values can aid in identification in ion mobility-mass
spectrometry setups.[8]

Adduct Predicted m/z
[M+H]* 162.05496
[M+Na]* 184.03690
[M-H]~ 160.04040

IH NMR Spectroscopy (in DMSO-ds):

e Aromatic Protons: Expect 4-5 protons in the 6.5-8.5 ppm range, showing coupling patterns
consistent with a substituted quinoline ring.

e Hydroxyl Protons: Two broad singlets, likely above 9.0 ppm, corresponding to the two -OH
groups. These peaks would be exchangeable with D20.

» NH Proton: One broad singlet for the quinolone NH proton, also exchangeable with D20.

Infrared (IR) Spectroscopy:

O-H Stretch: A broad band around 3200-3400 cm~! for the hydroxyl groups.

N-H Stretch: A moderate band around 3100-3300 cm™1.

C=0 Stretch: A strong, sharp peak around 1640-1660 cm~1 is expected, confirming the
presence of the quinolone carbonyl group, a key feature of the dominant tautomer.

C=C/C=N Aromatic Stretch: Multiple sharp peaks in the 1450-1620 cm~1 region.
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PART 3: Biological Significance and Therapeutic
Potential

While specific biological activity data for Quinoline-4,8-diol is limited, its structural class is of
immense interest to drug discovery professionals.

The Quinoline Scaffold in Drug Discovery

The quinoline core is a "privileged scaffold" in medicinal chemistry. Its rigid, planar structure
and ability to be functionalized at multiple positions have made it a recurring motif in successful
drugs.[2][9] Quinoline derivatives have demonstrated a vast array of biological activities,
making them prime candidates for new drug development.[9][10]

Established Activities of the Quinoline Class:

Anticancer: Many derivatives exhibit antiproliferative activity against various cancer cell lines.
[10][11]

» Antimicrobial: The quinolone subclass, in particular, forms the basis of many antibiotics (e.qg.,
ciprofloxacin).[11] The scaffold is also active against fungi and parasites like Plasmodium
falciparum (malaria).[1][10]

e Anti-inflammatory: Certain quinoline compounds show significant anti-inflammatory
functions.[3][12]

 Antiviral: Quinolines have been investigated for activity against various viruses, including
HIV.[1][11]

o CNS Activity: The scaffold has been incorporated into anticonvulsant and other centrally-
acting agents.[10][12]

Given this context, Quinoline-4,8-diol represents a valuable starting point for a fragment-
based or lead-optimization drug discovery campaign. Its known status as a human metabolite
suggests a potential for good bioavailability and a manageable toxicity profile, though this
requires experimental validation.[4]
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Caption: A typical drug discovery workflow starting from a core scaffold.
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PART 4: Safety and Handling

Toxicity: Specific toxicological data for Quinoline-4,8-diol (CAS: 14959-84-3) is not readily
available in public databases. Therefore, it must be handled as a compound of unknown
toxicity.

Precautionary Handling: As a standard laboratory practice for research chemicals, the following
precautions should be taken:

¢ Work in a well-ventilated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.

¢ Avoid inhalation of dust and direct contact with skin and eyes.

For reference, the related isomer 2,4-Quinolinediol (CAS: 86-95-3) is classified with the
following hazards: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation).[13] It is prudent to assume that Quinoline-4,8-diol may
have a similar hazard profile.

Conclusion

Quinoline-4,8-diol is more than just a chemical entry in a database; it is a metabolite and a
member of a pharmacologically vital class of heterocyclic compounds. With a confirmed CAS
number of 14959-84-3, a well-defined structure featuring significant keto-enol tautomerism, and
an accessible synthetic route from xanthurenic acid, it stands as a tractable molecule for further
investigation.[5][7] Its potential is underscored by the vast therapeutic applications of the
broader quinoline family.[2][12][14] For researchers in drug development, Quinoline-4,8-diol
offers a compelling scaffold for building new chemical entities aimed at treating a wide range of
human diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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